Cas no 395100-12-6 (1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)-)

• Product Name: 1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)-
• CAS No: 395100-12-6
• MF: C₁₄H₈FN₃
• MW: 237.231825828552
• MDL: MFCD19440856
• CID: 291862
• PubChem ID: 22260670
• Update Time: 2025-05-20

1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-1H-indazole-5-carbonitrile
• A849577
• 395100-12-6
• 3-(4-Fluoro-phenyl)-1H-indazole-5-carbonitrile
• 3-(4-Fluorophenyl)-1H-5-indazolecarbonitrile
• SCHEMBL2857828
• DTXSID10624019
• DAAULCRCVHOEKN-UHFFFAOYSA-N

• MDL： MFCD19440856
• Inchi： 1S/C14H8FN3/c15-11-4-2-10(3-5-11)14-12-7-9(8-16)1-6-13(12)17-18-14/h1-7H,(H,17,18)
• InChI Key： DAAULCRCVHOEKN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=C(C#N)C=CC=2NN=1

Computed Properties

• Exact Mass: 237.07034
• Monoisotopic Mass: 237.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.38
• PSA: 52.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)-

1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)- (CAS No: 395100-12-6)

1H-Indazole-5-carbonitrile, 3-(4-fluorophenyl)- is a versatile and intriguing compound with significant potential in various fields of chemistry and materials science. This compound, identified by the CAS number 395100-12-6, has garnered attention due to its unique structural properties and promising applications in drug discovery, organic electronics, and advanced materials. The molecule consists of an indazole ring system substituted with a cyano group at the 5-position and a fluorophenyl group at the 3-position, which imparts distinctive electronic and steric characteristics.

The indazole core of 1H-indazole-5-carbonitrile, 3-(4-fluorophenyl)- is a heterocyclic aromatic structure that combines the properties of both benzene and pyrrole. This hybridization makes the compound highly aromatic and electron-deficient, which is advantageous for various chemical reactions. The cyano group (-CN) at the 5-position further enhances the electron-withdrawing effects, making the molecule highly reactive in certain contexts. Meanwhile, the fluorophenyl substituent at the 3-position introduces additional electronic modulation and steric hindrance, which can be exploited for fine-tuning the compound's properties.

Recent advancements in synthetic methodologies have enabled researchers to efficiently synthesize 1H-indazole-5-carbonitrile, 3-(4-fluorophenyl)- with high purity and yield. One notable approach involves the palladium-catalyzed coupling reactions between indazolium salts and aryl halides. This method not only ensures high regioselectivity but also allows for precise control over the substitution patterns on the indazole ring. Furthermore, computational studies have provided deeper insights into the electronic structure of this compound, revealing its potential as a building block for advanced functional materials.

In terms of applications, 1H-indazole-5-carbonitrile, 3-(4-fluorophenyl)- has shown promise in drug discovery efforts targeting various diseases. Its unique combination of electron-withdrawing groups and aromaticity makes it an attractive candidate for designing bioactive molecules with specific pharmacological profiles. For instance, recent studies have explored its potential as a kinase inhibitor or a modulator of ion channels. Additionally, this compound has been investigated as a precursor for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs), where its electronic properties play a critical role.

The fluorophenyl substituent in 1H-indazole-5-carbonitrile, 3-(4-fluorophenyl)- introduces additional functionality by providing both electronic modulation and steric effects. Fluorine atoms are known for their high electronegativity and ability to fine-tune molecular interactions without significantly altering molecular size. This feature is particularly valuable in drug design where subtle changes in molecular structure can lead to significant improvements in bioavailability or selectivity.

From a materials science perspective, 1H-indazole-5-carbonitrile, 3-(4-fluorophenyl)- has been utilized as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and surface area-to-pore volume ratios, making them ideal candidates for gas storage or catalysis applications. Recent research has demonstrated that incorporating this compound into COF structures can enhance their electronic conductivity and mechanical robustness.

In summary, 1H-indazole-5-carbonitrile, 3-(4-fluorophenyl)- (CAS No: 395100-12-6) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structural features make it an invaluable tool for advancing drug discovery efforts while simultaneously offering opportunities for developing cutting-edge functional materials. As research continues to uncover new synthetic routes and applications for this compound, its significance in both academic and industrial settings is expected to grow further.